CI 966 hydrochloride
CAS No.: 110283-66-4
VCID: VC0010049
Molecular Formula: C23H22ClF6NO3
Molecular Weight: 509.9 g/mol
* For research use only. Not for human or veterinary use.

Description | CI-966 hydrochloride is a selective inhibitor of the GABA transporter GAT-1 . It has IC50 values of 0.26 μM and 1.2 μM at cloned human and rat GAT-1, respectively . The compound displays over 200-fold selectivity over GAT-2 and GAT-3 and is centrally active upon systemic administration in vivo . CI-966 hydrochloride has anticonvulsive and neuroprotective properties . Its chemical name is 1-[2-[bis[4-(Trifluoromethyl)phenyl]methoxy]ethyl]-1,2,5,6-tetrahydropyridine-3-carboxylic acid hydrochloride . CI-966 was investigated as a potential anticonvulsant, anxiolytic, and neuroprotective therapeutic but was discontinued during clinical development due to the incidence of severe adverse effects at higher doses . In a phase I human clinical trial, doses of 25 mg produced memory deficits, and 50 mg caused severe neurological and psychiatric symptoms, including psychotic adverse effects of prolonged duration . The psychotomimetic effects produced by CI-966 are reportedly similar to those of schizophrenia and mania . These findings led to the discontinuation of its clinical development, and the drug has been characterized as a hallucinogen, similar to muscimol . While the search results do not list similar chemical compounds, other GABA reuptake inhibitors include tiagabine. Like CI-966, tiagabine elevates extracellular GABA levels by blocking its reuptake, but it has been successfully marketed as an anticonvulsant medication . |
---|---|
CAS No. | 110283-66-4 |
Product Name | CI 966 hydrochloride |
Molecular Formula | C23H22ClF6NO3 |
Molecular Weight | 509.9 g/mol |
IUPAC Name | 1-[2-[bis[4-(trifluoromethyl)phenyl]methoxy]ethyl]-3,6-dihydro-2H-pyridine-5-carboxylic acid;hydrochloride |
Standard InChI | InChI=1S/C23H21F6NO3.ClH/c24-22(25,26)18-7-3-15(4-8-18)20(16-5-9-19(10-6-16)23(27,28)29)33-13-12-30-11-1-2-17(14-30)21(31)32;/h2-10,20H,1,11-14H2,(H,31,32);1H |
Standard InChIKey | NUQWSOWKRTZJTO-UHFFFAOYSA-N |
SMILES | C1CN(CC(=C1)C(=O)O)CCOC(C2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)C(F)(F)F.Cl |
Canonical SMILES | C1CN(CC(=C1)C(=O)O)CCOC(C2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)C(F)(F)F.Cl |
Synonyms | 1-(2-(bis(4-(trifluoromethyl)phenyl)methox)ethyl)-1,2,5,6-tetrahydro-3-pyrdinecarboxylic acid CI 966 CI-966 CI-966 free base |
PubChem Compound | 198692 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume